Cas no 53404-48-1 (Tris(2-hydroxyethyl)ammonium 2-(2,4-dichlorophenoxy)propionate)

• Product Name: Tris(2-hydroxyethyl)ammonium 2-(2,4-dichlorophenoxy)propionate
• CAS No: 53404-48-1
• MF: C₁₅H₂₃Cl₂NO₆
• MW: 384.25222325325
• CID: 377659
• Update Time: 2024-01-29

Tris(2-hydroxyethyl)ammonium 2-(2,4-dichlorophenoxy)propionate Chemical and Physical Properties

Names and Identifiers

• Tris(2-hydroxyethyl)ammonium 2-(2,4-dichlorophenoxy)propionate
• 2-(2,4-Dichlorophenoxy)propanoic acid - 2,2',2''-nitrilotriethano l (1:1)
• 1-Dodecanaminium, N,N-didodecyl-N-methyl-, carbonate (2:1)
• ACMC-20m7xf
• AGN-PC-01M3CO
• CTK0G5777
• tridodecylmethylammonium carbonate
• triethanolamine (+-)-2-(2,4-dichlorophenoxy)-propionic acid

• Inchi： 1S/C9H8Cl2O3.C6H15NO3/c1-5(9(12)13)14-8-3-2-6(10)4-7(8)11;8-4-1-7(2-5-9)3-6-10/h2-5H,1H3,(H,12,13);8-10H,1-6H2
• InChI Key： BMMYGCZONMRMGA-UHFFFAOYSA-N
• SMILES： [NH+](CCO)(CCO)CCO.C([O-])(=O)C(OC1=CC=C(Cl)C=C1Cl)C

Computed Properties

• Exact Mass: 383.09039
• Monoisotopic Mass: 383.090243
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 24
• Rotatable Bond Count: 9
• Complexity: 266
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 111

Experimental Properties

• Boiling Point: 348.3°Cat760mmHg
• Flash Point: 164.5°C
• PSA: 114.49

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives 2-phenoxypropionic acids